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Compound of Interest

Compound Name: 3-Chloro-1H-pyrrolo[2,3-c]pyridine

CAS No.: 1384079-12-2

Cat. No.: B2731921

Get Quote

Core Scaffold Analysis & Utilization in Drug Discovery

Chemical Identity & Structural Analysis
3-Chloro-1H-pyrrolo[2,3-c]pyridine is a halogenated derivative of the 6-azaindole scaffold.

Unlike its more common isomer 7-azaindole (pyrrolo[2,3-b]pyridine), the 6-azaindole core

places the pyridine nitrogen at the 6-position relative to the indole numbering. This structural

variation significantly alters the electronic distribution and hydrogen-bonding vectors, making it

a valuable tool for scaffold hopping in kinase inhibitor design.
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Attribute Technical Detail

IUPAC Name 3-Chloro-1H-pyrrolo[2,3-c]pyridine

Common Name 3-Chloro-6-azaindole

CAS Number 1384079-12-2

Molecular Formula

C

H

ClN

Molecular Weight 152.58 g/mol

SMILES Clc1c[nH]c2ccncc12

Core Scaffold 1H-Pyrrolo[2,3-c]pyridine (6-Azaindole)

Electronic Structure & Pharmacophore
The fusion of the electron-rich pyrrole ring with the electron-deficient pyridine ring creates a

push-pull electronic system.

C3-Position (Chlorine): The chlorine atom at C3 occupies a metabolically labile site (blocking

oxidation) and modulates the pKa of the pyrrole NH via inductive electron withdrawal.[1]

N6-Position (Pyridine Nitrogen): Acts as a hydrogen bond acceptor.[1] In kinase binding, this

nitrogen often interacts with the hinge region residues.[1]

N1-Position (Pyrrole Nitrogen): Acts as a hydrogen bond donor.[1]

Physicochemical Profile
The introduction of the chlorine atom at C3 lipophilicity and acidity compared to the parent 6-

azaindole.[1]
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Property Value / Range Context

Physical State Solid (Off-white to yellow) Standard crystalline form.

Melting Point 188–192 °C (Predicted)
High lattice energy due to H-

bonding.[1]

Solubility DMSO, Methanol, DMF
Poor water solubility; moderate

in DCM.

pKa (Pyrrole NH) ~13.5 (Predicted)

More acidic than indole (pKa

~17) due to pyridine N and Cl.

[1]

pKa (Pyridine N) ~3.8 (Predicted)

Less basic than pyridine (5.

[1]2) due to pyrrole electron

withdrawal.[1]

LogP ~1.9
Moderate lipophilicity, suitable

for CNS penetration.[1]

Synthetic Pathways
The most robust method for synthesizing 3-Chloro-1H-pyrrolo[2,3-c]pyridine is the direct

electrophilic halogenation of the parent 6-azaindole.

Protocol: Electrophilic Chlorination
Reagents: 1H-pyrrolo[2,3-c]pyridine (6-azaindole), N-Chlorosuccinimide (NCS), DMF or

Acetonitrile.

Dissolution: Dissolve 1.0 eq of 6-azaindole in DMF (0.5 M concentration).

Addition: Cool to 0°C. Add 1.05 eq of NCS portion-wise to control the exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by

LC-MS for the disappearance of starting material.[1]

Workup: Pour the reaction mixture into ice water. The product typically precipitates.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.cato-chem.com/goodsDetail/CATO/C1268589
https://en.cato-chem.com/goodsDetail/CATO/C1268589
https://en.cato-chem.com/goodsDetail/CATO/C1268589
https://en.cato-chem.com/goodsDetail/CATO/C1268589
https://en.cato-chem.com/goodsDetail/CATO/C1268589
https://www.benchchem.com/product/b2731921/docs?utm_src=pdf-body#technical-guide-3-chloro-1h-pyrrolo-2-3-c-pyridine
https://en.cato-chem.com/goodsDetail/CATO/C1268589
https://en.cato-chem.com/goodsDetail/CATO/C1268589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2731921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Filter the solid. If necessary, recrystallize from Ethanol/Water or purify via silica

gel chromatography (DCM/MeOH gradient).[1]

Mechanistic Insight: The C3 position of the azaindole is the most nucleophilic site (highest

HOMO density), facilitating selective attack by the electrophilic chlorine species generated from

NCS.[1]

Starting Material Reagents Product

6-Azaindole
(1H-pyrrolo[2,3-c]pyridine)

N-Chlorosuccinimide (NCS)
Solvent: DMF

Electrophilic Attack
(C3 Nucleophile) 3-Chloro-6-azaindole

(Precipitate)
0°C to RT, 12h

Click to download full resolution via product page

Figure 1: Synthetic workflow for the selective C3-chlorination of 6-azaindole.

Reactivity & Functionalization
3-Chloro-6-azaindole serves as a versatile intermediate. The C-Cl bond is relatively stable but

can participate in metal-catalyzed cross-couplings under specific conditions, while the N1-H

site is readily alkylated.

Key Transformations
N1-Alkylation/Arylation:

Conditions: NaH/DMF with alkyl halides or Cu-catalyzed Chan-Lam coupling with aryl

boronic acids.

Utility: Tunes solubility and steric fit in the binding pocket.[1]

Suzuki-Miyaura Coupling (C3):

Challenge: The C3-Cl bond is less reactive than C3-Br or C3-I toward oxidative addition.
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Solution: Use electron-rich phosphine ligands (e.g., XPhos, SPhos) and Pd(0) sources

(Pd2(dba)3) to facilitate coupling with aryl boronic acids.

C2-Functionalization (C-H Activation):

Strategy: Protection of N1 (e.g., SEM, Boc) allows for directed lithiation or Ir-catalyzed C-H

borylation at the C2 position.

3-Chloro-6-azaindole
(Core Scaffold)

N1-Alkylation
(NaH, R-X)

Base-mediated
Deprotonation

C3-Suzuki Coupling
(Pd-cat, Ar-B(OH)2)

*Requires active catalyst

Oxidative Addition
(Difficult with Cl)

C2-Lithiation/Borylation
(Requires N-protection)

Directed C-H
Functionalization

Click to download full resolution via product page

Figure 2: Divergent reactivity profile of the 3-chloro-6-azaindole scaffold.

Medicinal Chemistry Applications
In drug discovery, the 3-chloro-6-azaindole scaffold is primarily utilized as a bioisostere for

indole and 7-azaindole.

Kinase Inhibition (Hinge Binding)
The 6-azaindole core can bind to the ATP-binding site of kinases.

Interaction Mode: The pyridine nitrogen (N6) accepts a hydrogen bond from the backbone

NH of the hinge region, while the pyrrole NH (N1) donates a hydrogen bond to the backbone

carbonyl.

Role of 3-Cl:
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Metabolic Stability: Blocks the C3 position, which is prone to oxidative metabolism

(hydroxylation) in simple indoles.[1]

Selectivity: The chlorine atom fills hydrophobic pockets (e.g., the gatekeeper region) in

specific kinases, potentially improving selectivity over other isoforms.

Scaffold Hopping
Replacing a 7-azaindole (e.g., Vemurafenib core) with a 6-azaindole can:

Alter the vector of substituents attached to the pyridine ring.[1][2]

Change the water solubility profile due to the different N-position.

Bypass intellectual property (IP) constraints associated with the more crowded 7-azaindole

space.[1]

Handling, Safety & Storage
Hazards: Classified as an Irritant (Skin/Eye/Respiratory).[1] Potentially harmful if swallowed.

[1]

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Keep away

from strong oxidizing agents.[1]

Handling: Use in a fume hood.[1] Wear nitrile gloves and safety glasses.[1] Avoid dust

formation.[1]
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Reactivity (C-H Activation):Electrochemical Cascade Amidation and C-H Halogenation of

Azaindoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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